N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H8F4N2OS/c16-10-4-5-11-12(7-10)23-14(20-11)21-13(22)8-2-1-3-9(6-8)15(17,18)19/h1-7H,(H,20,21,22)
• InChI Key: IZGIOHMVGNKLPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C15H8F4N2OS
• Molecular Weight: 340.30 g/mol

Description

N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide, also known as BPTF inhibitor, is a chemical compound that has recently gained attention in the field of scientific research. It is a potent inhibitor of the protein bromodomain PHD finger transcription factor (BPTF), which plays a crucial role in the regulation of gene expression.

Scientific Research Applications

Antimicrobial Activity

Several studies have highlighted the antimicrobial properties of fluoro and trifluoromethyl derivatives of benzothiazoles. For instance, compounds derived from 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) exhibited significant antifungal and antibacterial activity against fungi and Gram-positive microorganisms, with a few derivatives also showing activity against Gram-negative strains. These findings suggest a potential application in developing new antimicrobial agents (Carmellino et al., 1994). Furthermore, novel 6-fluorobenzothiazole substituted pyrazole analogues have been synthesized, characterized, and evaluated for their antimicrobial and antioxidant activities, indicating their pharmacological relevance (Raparla et al., 2013).

Synthesis Methodologies and Novel Compounds

Research has also focused on the synthesis and characterization of fluorinated benzothiazoles, exploring their pharmacological screening for various activities. For example, a study on the synthesis of bioactive molecules incorporating fluoro substituted benzothiazoles and their evaluation for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities demonstrates the versatility of these compounds in drug discovery (Patel et al., 2009).

Structural and Optical Properties

The exploration of the structural and optical properties of related compounds has also been a significant area of research. For example, the crystal structures of three N-[2-(trifluoromethyl)phenyl]benzamides have been reported, showing variations in the dihedral angles between the benzene rings, which could influence their chemical reactivity and potential applications in material science (Suchetan et al., 2016).